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Introduction: The Strategic Importance of Ethynyl-
Pyrazoles
The pyrazole nucleus is a cornerstone in medicinal chemistry and materials science,

recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs and

advanced materials.[1][2] Its unique electronic properties, metabolic stability, and ability to

engage in various non-covalent interactions make it a highly sought-after heterocyclic motif.[3]

When functionalized with an ethynyl group, the pyrazole scaffold is transformed into a versatile

synthetic intermediate, unlocking a vast chemical space for the development of novel molecular

entities. The terminal alkyne serves as a reactive handle for a multitude of high-yield and

selective transformations, allowing for the modular construction of complex molecules.[4][5]
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This comprehensive guide provides an in-depth exploration of key methodologies for the

functionalization of the ethynyl group on pyrazole derivatives. Moving beyond a simple

recitation of steps, this document delves into the mechanistic rationale behind protocol choices,

offering field-proven insights to empower researchers to not only replicate but also troubleshoot

and adapt these powerful reactions. We will focus on three principal transformations: the

Sonogashira cross-coupling for C-C bond formation, the Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC) for the synthesis of triazole linkages, and the Glaser-Hay coupling for

the creation of symmetric diynes. Furthermore, we will explore hydrothiolation as an efficient

method for introducing sulfur-containing moieties.

Sonogashira Cross-Coupling: Forging Aryl-Alkynyl
Pyrazole Linkages
The Sonogashira reaction is a robust and widely utilized method for forming a carbon-carbon

bond between a terminal alkyne and an aryl or vinyl halide.[6][7] This palladium- and copper-

cocatalyzed reaction is particularly valuable for modifying halo-pyrazoles, transforming them

into highly functionalized ethynyl-pyrazole precursors, or for coupling existing ethynyl-pyrazoles

with various aromatic and heteroaromatic systems.

Mechanistic Rationale and Experimental Causality
The reaction proceeds through two interconnected catalytic cycles.[4][8] Understanding these

cycles is crucial for troubleshooting and optimization.

Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition to the aryl/vinyl

halide (e.g., an iodopyrazole).

Copper Cycle: Concurrently, the terminal alkyne reacts with a Cu(I) salt in the presence of a

base to form a highly reactive copper acetylide intermediate.

Transmetalation & Reductive Elimination: The copper acetylide transfers its alkynyl group to

the Pd(II) complex (transmetalation). The resulting diorganopalladium(II) species then

undergoes reductive elimination to yield the final coupled product and regenerate the Pd(0)

catalyst.
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Key Consideration for Pyrazole Substrates: Pyrazoles, as N-heterocycles, can act as ligands

and coordinate to the palladium center, potentially inhibiting the catalytic cycle.[9] This makes

the choice of palladium precatalyst and supporting ligands critical. Bulky, electron-rich

phosphine ligands or N-heterocyclic carbene (NHC) ligands are often employed to promote the

desired catalytic activity and prevent catalyst deactivation.[2][9][10]
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Application Protocol: Coupling of 4-Iodopyrazole with a
Terminal Alkyne
This protocol is adapted from established procedures for the Sonogashira coupling of halo-

heterocycles and serves as a robust starting point.[4][9]

Materials:

4-Iodopyrazole derivative (1.0 eq)

Terminal alkyne (1.2 eq)

Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 - 0.05 eq)

Copper(I) iodide (CuI) (0.04 - 0.1 eq)

Anhydrous, degassed solvent (e.g., DMF, THF, or Toluene)

Anhydrous amine base (e.g., Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)) (2.0 -

3.0 eq)

Inert gas (Argon or Nitrogen)

Standard glassware for anhydrous reactions (e.g., Schlenk flask)

Step-by-Step Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 18 Tech Support

https://pdf.benchchem.com/12090/Application_Notes_and_Protocols_for_Reactions_Involving_Terminal_Alkynes_and_Alkenes.pdf
https://pubs.acs.org/doi/10.1021/ol035147k
https://pdf.benchchem.com/12090/Application_Notes_and_Protocols_for_Reactions_Involving_Terminal_Alkynes_and_Alkenes.pdf
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Sonogashira_Coupling
https://www.benchchem.com/product/b1435757/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-functionalization-of-ethynyl-pyrazole-derivatives
https://www.researchgate.net/publication/343076754_Transition-metal-catalyzed_C-H_functionalization_of_pyrazoles
https://pdf.benchchem.com/12090/Application_Notes_and_Protocols_for_Reactions_Involving_Terminal_Alkynes_and_Alkenes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: To a flame-dried Schlenk flask under a positive pressure of argon, add the

4-iodopyrazole substrate (1.0 eq), PdCl₂(PPh₃)₂ (0.05 eq), and CuI (0.1 eq).

Solvent and Base Addition: Add anhydrous, degassed DMF (to make a ~0.2 M solution)

followed by triethylamine (2.0 eq) via syringe.

Alkyne Addition: Add the terminal alkyne (1.2 eq) to the mixture, also via syringe.

Reaction: Stir the reaction mixture at room temperature. For less reactive substrates, heating

to 60-80 °C may be necessary. Monitor the reaction progress by Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with

ethyl acetate and wash with saturated aqueous ammonium chloride (NH₄Cl) to remove the

amine base, followed by a wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or

magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

Purification: Purify the crude residue by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).
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Parameter Recommended Condition Rationale / Field Insight

Pd Catalyst PdCl₂(PPh₃)₂ (2-5 mol%)

A reliable, commercially

available precatalyst. For

challenging substrates,

consider more active catalysts

with bulky ligands (e.g.,

XPhos, SPhos).[11]

Cu Co-catalyst CuI (4-10 mol%)

Essential for the formation of

the copper acetylide. Must be

high purity.

Solvent DMF, THF, Toluene

DMF is a good general-

purpose solvent. Toluene can

be beneficial for higher

temperatures. Ensure the

solvent is anhydrous and

degassed to prevent side

reactions.

Base Et₃N, DIPEA (2-3 equiv.)

Acts as both a base to

deprotonate the alkyne and a

scavenger for the HX

generated. Must be

anhydrous.

Temperature Room Temp. to 80 °C

Aryl iodides often react at room

temperature, while less

reactive aryl bromides may

require heating.[7]

Atmosphere Inert (Ar or N₂)

Crucial to prevent oxidative

homocoupling of the alkyne

(Glaser coupling) and to

protect the Pd(0) catalyst from

oxidation.[9]
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Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
The CuAAC reaction, the quintessential "click chemistry" transformation, provides an

exceptionally efficient and regioselective route to 1,4-disubstituted 1,2,3-triazoles from terminal

alkynes and organic azides.[12][13] For ethynyl-pyrazoles, this reaction offers a modular and

reliable method to link the pyrazole core to other molecules, a strategy widely used in drug

discovery, bioconjugation, and materials science.[14][15]

Mechanistic Rationale and Experimental Causality
The Cu(I) catalyst is central to the reaction's success, dramatically accelerating the rate

compared to the uncatalyzed thermal cycloaddition and ensuring exclusive formation of the

1,4-regioisomer.[6] The mechanism involves the formation of a copper acetylide from the

ethynyl-pyrazole, which then reacts with the azide.[16]

Key Consideration for Protocol Design: The active Cu(I) species is prone to oxidation to the

inactive Cu(II) state. Therefore, protocols often include an in-situ reducing agent, such as

sodium ascorbate, to maintain a sufficient concentration of Cu(I).[15] Furthermore, ligands like

tris(benzyltriazolylmethyl)amine (TBTA) or its water-soluble analogue THPTA are often used to

stabilize the Cu(I) catalyst and prevent side reactions.[17]
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Application Protocol: Synthesis of a Pyrazole-Triazole
Adduct
This protocol describes a typical procedure for the CuAAC reaction between an ethynyl-

pyrazole and benzyl azide.[16][18]

Materials:

Ethynyl-pyrazole derivative (1.0 eq)

Benzyl azide (1.05 eq)
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Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 eq)

Sodium ascorbate (0.10 eq)

Solvent system (e.g., t-BuOH/H₂O 1:1, or DMF)

Standard laboratory glassware

Step-by-Step Procedure:

Dissolution: In a round-bottom flask, dissolve the ethynyl-pyrazole (1.0 eq) and benzyl azide

(1.05 eq) in the chosen solvent system (e.g., t-BuOH/H₂O, 1:1) to form a ~0.1-0.2 M solution.

Catalyst Addition: To this solution, add an aqueous solution of CuSO₄·5H₂O (0.05 eq).

Initiation: Add a freshly prepared aqueous solution of sodium ascorbate (0.10 eq) to the

reaction mixture. A color change is often observed as Cu(II) is reduced to Cu(I).

Reaction: Stir the mixture vigorously at room temperature. The reaction is often complete

within 1-12 hours. Monitor progress by TLC.

Workup: Once the starting material is consumed, dilute the reaction mixture with water and

extract the product with an organic solvent such as ethyl acetate (3x).

Washing and Drying: Combine the organic extracts, wash with brine, dry over anhydrous

Na₂SO₄, filter, and concentrate under reduced pressure.

Purification: The resulting 1,4-disubstituted 1,2,3-triazole product is typically a solid and can

often be purified by recrystallization or by flash column chromatography if necessary.
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Parameter Recommended Condition Rationale / Field Insight

Cu Source CuSO₄·5H₂O (1-5 mol%)

Inexpensive and stable Cu(II)

precursor. Used with a

reducing agent. Alternatively,

CuI can be used directly.[14]

Reducing Agent Sodium Ascorbate (5-10 mol%)

Mild, water-soluble reductant

that maintains the active Cu(I)

state and helps prevent Glaser

homocoupling.[19]

Solvent t-BuOH/H₂O, DMF, DMSO

Mixed aqueous systems are

common and "green". DMF or

DMSO can be used for less

soluble substrates.

Ligand (Optional) TBTA, THPTA

Recommended for sensitive

biological substrates or to

accelerate slow reactions.

Stabilizes the Cu(I) state.[17]

Temperature Room Temperature

The reaction is highly

exothermic and typically

proceeds rapidly at ambient

temperature.[12]

Glaser-Hay Coupling: Symmetrical Diyne Synthesis
The Glaser coupling is the oxidative homocoupling of terminal alkynes to form symmetrical 1,3-

diynes, a reaction with a long history in organic synthesis.[12][20] The Hay modification, which

utilizes a catalytic amount of a Cu(I)-TMEDA (tetramethylethylenediamine) complex with air as

the oxidant, is a more practical and widely used variant.[20] This reaction allows for the

dimerization of ethynyl-pyrazoles, creating unique, rigid, and conjugated molecular

architectures.

Mechanistic Rationale and Experimental Causality
The key steps in the Glaser-Hay coupling involve:[12]
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Formation of a copper(I) acetylide complex.

Oxidation of Cu(I) to Cu(II).

Coupling of two acetylide units with the elimination of two Cu(I) ions, which re-enter the

catalytic cycle.

Key Consideration for Protocol Design: The primary challenge in Glaser-type couplings is

minimizing the competing Sonogashira-type cross-coupling if other reactive species are

present. For homocoupling, the reaction conditions are designed to favor the oxidative

dimerization pathway. The choice of base and the presence of an oxidant (typically air) are

critical. The Hay conditions, using a TMEDA ligand, are often preferred as the catalyst complex

is soluble in a wider range of organic solvents.[20]

Application Protocol: Homocoupling of an Ethynyl-
Pyrazole
This protocol is adapted from the general Glaser-Hay procedure for terminal alkynes.[9]

Materials:

Ethynyl-pyrazole derivative (1.0 eq)

Copper(I) chloride (CuCl) (0.1 eq)

N,N,N′,N′-Tetramethylethylenediamine (TMEDA) (0.1 eq)

Anhydrous solvent (e.g., Dichloromethane (DCM) or Acetone)

Air or Oxygen supply

Standard laboratory glassware

Step-by-Step Procedure:

Catalyst Preparation: In a round-bottom flask, suspend CuCl (0.1 eq) in the chosen solvent

(e.g., acetone).
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Ligand Addition: Add TMEDA (0.1 eq). The mixture should turn into a clear, often colored,

solution as the complex forms.

Substrate Addition: Add a solution of the ethynyl-pyrazole (1.0 eq) in the same solvent to the

catalyst mixture.

Reaction: Vigorously stir the reaction mixture open to the air, or bubble a slow stream of air

or oxygen through the solution. The reaction progress can be monitored by TLC, watching

for the disappearance of the starting material and the appearance of a new, less polar spot

corresponding to the diyne.

Workup: Upon completion, pour the reaction mixture into a separatory funnel containing

dilute hydrochloric acid or aqueous ammonium chloride to quench the reaction and dissolve

copper salts.

Extraction and Drying: Extract the product with an organic solvent (e.g., DCM or ethyl

acetate). Wash the combined organic layers with water and brine, then dry over anhydrous

Na₂SO₄.

Purification: After concentrating the solution, purify the crude 1,3-diyne product by flash

column chromatography or recrystallization.
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Parameter Recommended Condition Rationale / Field Insight

Cu Catalyst CuCl or CuI (5-10 mol%)
Common and effective Cu(I)

sources.

Ligand/Base TMEDA, Pyridine

TMEDA (Hay coupling)

enhances catalyst solubility

and activity. Pyridine can also

be used.[12]

Oxidant Air or O₂

Air is convenient and sufficient

for many substrates. Bubbling

pure O₂ can accelerate the

reaction but increases the risk

of side reactions.

Solvent Acetone, DCM, Pyridine

The choice depends on

substrate solubility. Acetone is

a common and effective

solvent.

Temperature Room Temperature

Most Glaser-Hay couplings

proceed efficiently at ambient

temperatures.

Hydrothiolation: Accessing Vinyl Sulfides
The addition of a thiol across the triple bond of an alkyne, known as hydrothiolation, is a

powerful, atom-economical method to synthesize vinyl sulfides.[21] These motifs are important

in pharmaceuticals and materials. Transition-metal catalysis can provide high levels of regio-

and stereoselectivity.

Mechanistic Rationale and Experimental Causality
Metal-catalyzed hydrothiolation can proceed via two main pathways: activation of the alkyne

towards nucleophilic attack by the thiol, or oxidative addition of the thiol's S-H bond to the metal

center, followed by alkyne insertion.[21] Copper-catalyzed systems often proceed via the first

pathway. The choice of catalyst and conditions dictates the regioselectivity (Markovnikov vs.

anti-Markovnikov addition).[13]
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Application Protocol: Copper-Catalyzed Hydrothiolation
of an Ethynyl-Pyrazole
This protocol is based on general procedures for the copper-catalyzed hydrothiolation of

terminal alkynes.[21][22]

Materials:

Ethynyl-pyrazole derivative (1.0 eq)

Thiol (e.g., Thiophenol or an aliphatic thiol) (1.1 eq)

Copper iodide (CuI) (0.05 eq)

Base (e.g., K₂CO₃) (1.5 eq)

Solvent (e.g., DMSO)

Standard laboratory glassware

Step-by-Step Procedure:

Reaction Setup: To a flask, add the ethynyl-pyrazole (1.0 eq), thiol (1.1 eq), CuI (0.05 eq),

and K₂CO₃ (1.5 eq).

Solvent Addition: Add DMSO to create a ~0.2 M solution.

Reaction: Heat the reaction mixture to 80 °C and stir until the starting alkyne is consumed

(monitor by TLC).

Workup: Cool the reaction to room temperature, dilute with water, and extract with ethyl

acetate.

Washing and Drying: Wash the combined organic layers with water and brine, then dry over

anhydrous Na₂SO₄.

Purification: Concentrate the solution and purify the resulting vinyl sulfide by flash column

chromatography.
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Conclusion
The ethynyl group serves as a gateway for the extensive and diverse functionalization of

pyrazole derivatives. The Sonogashira coupling, CuAAC, Glaser-Hay coupling, and

hydrothiolation represent four robust, reliable, and versatile strategies in the synthetic chemist's

toolbox. A thorough understanding of the underlying mechanisms and the rationale behind

specific experimental conditions, as detailed in these notes, is paramount for achieving high

yields, purity, and reproducibility. By leveraging these protocols, researchers are well-equipped

to construct novel pyrazole-containing molecules for a wide array of applications, from

pioneering new therapeutic agents to developing next-generation organic materials.

References
Kang, E., Kim, H. T., & Joo, J. M. (2020). Transition-metal-catalyzed C–H functionalization of

pyrazoles. Organic & Biomolecular Chemistry, 18(32), 6192–6210. Available at: [Link]

ResearchGate. (n.d.). Transition-metal-catalyzed C–H functionalization of pyrazoles |

Request PDF. Available at: [Link]

Fustero, S., Sánchez-Roselló, M., & Barrio, P. (2011). Pyrazole Scaffold Synthesis,

Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease

Treatment (2011–2020). Molecules, 26(16), 4887. Available at: [Link]

Boruah, H., Sarma, B., & Kalita, D. (2020). Glaser–Hay hetero-coupling in a bimetallic

regime: a Ni(ii)/Ag(i) assisted base, ligand and additive free route to selective unsymmetrical

1,3-diynes. Chemical Communications. Available at: [Link]

MDPI. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. Available at:

[Link]

Agard, N. J., Prescher, J. A., & Bertozzi, C. R. (2004). A strain-promoted [3 + 2] azide-alkyne

cycloaddition for covalent modification of biomolecules in living systems. Journal of the

American Chemical Society, 126(46), 15046–15047. Available at: [Link]

Wikipedia. (n.d.). Copper-free click chemistry. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 18 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2020/ob/d0ob01265c
https://www.researchgate.net/publication/343355021_Transition-metal-catalyzed_C-H_functionalization_of_pyrazoles
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8399434/
https://pubs.rsc.org/en/content/articlelanding/2020/cc/d0cc02930k
https://www.mdpi.com/1420-3049/28/9/3688
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1761993/
https://en.wikipedia.org/wiki/Copper-free_click_chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the

ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click

(i.e., CuAAC) Reaction Conditions. Available at: [Link]

Sindhu, K., & Anilkumar, G. (2014). Recent advances and applications of Glaser coupling

employing greener protocols. RSC Advances. Available at: [Link]

Organic Chemistry Portal. (n.d.). Glaser Coupling, Hay Coupling. Available at: [Link]

Royal Society of Chemistry. (2023). Hydrothiolation of alkynes with thiol–catechol derivatives

catalysed by CuNPs/TiO2: exploring the reaction mechanism by DFT calculations. New

Journal of Chemistry. Available at: [Link]

Shoai, S., et al. (2007). Catalytic Alkyne Hydrothiolation with Alkanethiols using Wilkinson's

Catalyst. The Journal of Organic Chemistry. Available at: [Link]

Lee, S., et al. (2022). Copper-Free Click Chemistry: Applications in Drug Delivery, Cell

Tracking, and Tissue Engineering. Advanced Materials. Available at: [Link]

ResearchGate. (n.d.). Hydrothiolation between variety of terminal alkynes and thiols cata-

lyzed by Rh(I)-phosphine catalyst. Available at: [Link]

Biffis, A., et al. (2007). Catalytic Alkyne Hydrothiolation with Alkanethiols using Wilkinson's

Catalyst. The Journal of Organic Chemistry, 72(25), 9622-9629. Available at: [Link]

Plenio, H., & Fleck, T. J. (2008). Insights into Sonogashira cross-coupling by high-throughput

kinetics and descriptor modeling. Chemistry – A European Journal, 14(32), 10034-10044.

Available at: [Link]

Royal Society of Chemistry. (n.d.). Sonogashira Coupling. In Synthetic Methods in Drug

Discovery: Volume 1. Available at: [Link]

Chemistry LibreTexts. (2024). Sonogashira Coupling. Available at: [Link]

Bolm, C., et al. (2013). Mechanistic Insights Into Copper-Catalyzed Sonogashira-Hagihara-

type Cross-Coupling Reactions: sub-mol% Catalyst Loadings and Ligand Effects. Chemistry,

19(25), 8144-52. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 18 Tech Support

https://www.researchgate.net/publication/231364585_Preventing_Alkyne-Alkyne_ie_Glaser_Coupling_Associated_with_the_ATRP_Synthesis_of_Alkyne-Functional_PolymersMacromonomers_and_for_Alkynes_under_Click_ie_CuAAC_Reaction_Conditions
https://www.semanticscholar.org/paper/Recent-advances-and-applications-of-Glaser-greener-Sindhu-Anilkumar/345b5302636a0d64861214c770c3c2b06385d883
https://www.organic-chemistry.org/namedreactions/glaser-coupling.shtm
https://pubs.rsc.org/en/content/articlelanding/2023/nj/d2nj05844a
https://www.researchgate.net/publication/6238640_Catalytic_Alkyne_Hydrothiolation_with_Alkanethiols_using_Wilkinson's_Catalyst
https://pubmed.ncbi.nlm.nih.gov/35092067/
https://www.researchgate.net/figure/Hydrothiolation-between-variety-of-terminal-alkynes-and-thiols-cata-lyzed-by-Rh-I-phosphine_tbl2_324021200
https://pubs.acs.org/doi/10.1021/jo071676d
https://pubmed.ncbi.nlm.nih.gov/18816551/
https://pubs.rsc.org/en/content/ebook/978-1-84973-733-5/978-1-84973-733-5-00125/978-1-84973-733-5-00125
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Named_Reactions/Sonogashira_Coupling
https://pubmed.ncbi.nlm.nih.gov/23616246/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). (a) Thiol conjugate addition and hydrothiolation of alkynes. (b)... |

Download Scientific Diagram. Available at: [Link]

MDPI. (2021). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-

Type Catalyst. Catalysts, 11(9), 1083. Available at: [Link]

Royal Society of Chemistry. (n.d.). Recent mechanistic developments and next generation

catalysts for the Sonogashira coupling reaction. Catalysis Science & Technology. Available

at: [Link]

Navarro, O., et al. (2014). Sonogashira couplings catalyzed by collaborative (N-heterocyclic

carbene)-copper and -palladium complexes. Organic Letters, 16(14), 3724-7. Available at:

[Link]

Roy, S., & Plenio, H. (2004). Sonogashira Coupling Using Bulky Palladium-Phenanthryl

Imidazolium Carbene Catalysis. Organic Letters, 6(14), 2353–2356. Available at: [Link]

The Organic Chemist. (2016, August 10). Sonogashira Coupling Reaction Mechanism

[Video]. YouTube. Available at: [Link]

National Institutes of Health. (n.d.). Azide–alkyne cycloaddition (click) reaction in biomass-

derived solvent CyreneTM under one-pot conditions. Available at: [Link]

Wikipedia. (n.d.). Sonogashira coupling. Available at: [Link]

National Institutes of Health. (2019). Green Methodologies for Copper(I)-Catalyzed Azide-

Alkyne Cycloadditions: A Comparative Study. Molecules, 24(5), 959. Available at: [Link]

Jena Bioscience. (n.d.). "Copper-Catalyzed Azide--Alkyne Click Chemistry for

Bioconjugation". In: Current Protocols in Chemical Biology. Available at: [Link]

Wikipedia. (n.d.). Electrophilic addition. Available at: [Link]

National Institutes of Health. (n.d.). Development of optimized conditions for Glaser-Hay

bioconjugations. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 18 Tech Support

https://www.researchgate.net/figure/a-Thiol-conjugate-addition-and-hydrothiolation-of-alkynes-b-Synthesized-Michael_fig1_361927357
https://www.mdpi.com/2073-4344/11/9/1083
https://pubs.rsc.org/en/content/articlelanding/2016/cy/c6cy00693e
https://pubmed.ncbi.nlm.nih.gov/24992380/
https://pubs.acs.org/doi/10.1021/ol0492829
https://www.youtube.com/watch?v=R41nNl6tCa0
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7277884/
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6429402/
https://www.jenabioscience.com/images/a0000-a9999/a3000-a3999/a3169/protocols_reagents/JBS-A3169_protocol.pdf
https://en.wikipedia.org/wiki/Electrophilic_addition
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5555230/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chem Help ASAP. (2022, January 10). CuAAC click triazole synthesis - laboratory

experiment [Video]. YouTube. Available at: [Link]

Doc Brown's Chemistry. (2014, June 11). Using Electrophilic Addition in Synthesis [Video].

YouTube. Available at: [Link]

College of Saint Benedict & Saint John's University. (n.d.). Electrophilic Addition. Available at:

[Link]

The Organic Chemistry Tutor. (2021, February 15). Electrophilic Addition Mechanism [Video].

YouTube. Available at: [Link]

ChemSurvival. (2011, August 22). Pathways for Electrophile Addition to an Alkene [Video].

YouTube. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. pubs.acs.org [pubs.acs.org]

3. Copper-Free Click Chemistry: Applications in Drug Delivery, Cell Tracking, and Tissue
Engineering - PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer’s Disease
and Parkinson’s Disease Treatment (2011–2020) - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Sonogashira coupling - Wikipedia [en.wikipedia.org]

8. youtube.com [youtube.com]

9. pdf.benchchem.com [pdf.benchchem.com]

10. chem.libretexts.org [chem.libretexts.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 18 Tech Support

https://www.youtube.com/watch?v=N8p_3O8g-5I
https://www.youtube.com/watch?v=w9322-f2-oM
https://employees.csbsju.edu/cschaller/ROBC/alkene/alkeneEA3.htm
https://www.youtube.com/watch?v=8Q9h5y-7N-E
https://www.youtube.com/watch?v=6I3p_Ki2a8c
https://www.benchchem.com/product/b1435757?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2073-4344/15/12/1123
https://pubs.acs.org/doi/10.1021/ol035147k
https://pubmed.ncbi.nlm.nih.gov/34752658/
https://pubmed.ncbi.nlm.nih.gov/34752658/
https://www.researchgate.net/publication/343076754_Transition-metal-catalyzed_C-H_functionalization_of_pyrazoles
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956461/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956461/
https://www.researchgate.net/publication/231731468_Catalytic_Alkyne_Hydrothiolation_with_Alkanethiols_using_Wilkinson's_Catalyst
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://www.youtube.com/watch?v=MCGXtcAL46k
https://pdf.benchchem.com/12090/Application_Notes_and_Protocols_for_Reactions_Involving_Terminal_Alkynes_and_Alkenes.pdf
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Sonogashira_Coupling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. books.rsc.org [books.rsc.org]

12. alfa-chemistry.com [alfa-chemistry.com]

13. researchgate.net [researchgate.net]

14. Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under
one-pot conditions - PMC [pmc.ncbi.nlm.nih.gov]

15. jenabioscience.com [jenabioscience.com]

16. youtube.com [youtube.com]

17. broadpharm.com [broadpharm.com]

18. Green Methodologies for Copper(I)-Catalyzed Azide-Alkyne Cycloadditions: A
Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

20. Glaser Coupling, Hay Coupling [organic-chemistry.org]

21. Hydrothiolation of alkynes with thiol–catechol derivatives catalysed by CuNPs/TiO 2 :
exploring the reaction mechanism by DFT calculations - RSC Advances (RSC Publishing)
DOI:10.1039/D3RA00169E [pubs.rsc.org]

22. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for the
Functionalization of Ethynyl-Pyrazole Derivatives]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1435757/docs#application-notes-and-
protocols-for-the-functionalization-of-ethynyl-pyrazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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